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Compound of Interest

Compound Name: L-779450

Cat. No.: B1684357 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-779450 was not found in the public

domain. The following guidance is based on general best practices for handling potent,

biologically active small molecules in a laboratory setting and information gathered from

chemical suppliers. Researchers must consult their institution's safety office and perform a risk

assessment before handling this compound.

L-779450 is a potent and selective B-Raf kinase inhibitor.[1][2] As with any potent research

compound, proper handling and disposal are critical to ensure personnel safety and prevent

environmental contamination. This guide provides essential procedural information for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for L-779450.
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Parameter Value Source

Molecular Weight 347.80 g/mol [2]

Purity >98%

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent) -80°C for up to 1 year [2]

Solubility in DMSO ≥ 70 mg/mL (201.26 mM) [2]

Solubility in Ethanol Insoluble [2]

Solubility in Water Insoluble [2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling L-779450 is crucial for safety and experimental integrity.

The following workflow outlines the key stages.
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Receiving and Storage

Handling and Preparation

Experimental Use

Decontamination and Disposal

Receiving:
Inspect package for damage.

Don appropriate PPE.

Storage:
Store powder at -20°C.

Store solutions at -80°C.

Log in inventory

Don PPE:
Lab coat, gloves, safety glasses.

Weighing:
Use a certified chemical fume hood

or ventilated balance enclosure.

Dissolving:
Use fresh DMSO for stock solutions.

Sonicate if necessary.

In Vitro / In Vivo Experiments:
Follow specific experimental protocols.

Maintain containment.

Decontaminate:
Wipe down surfaces with an

appropriate solvent (e.g., 70% ethanol).

Waste Disposal:
Collect all solid and liquid waste

in labeled hazardous waste containers.

Click to download full resolution via product page

Caption: General workflow for handling L-779450.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[3][4] The level of PPE required

depends on the specific handling procedure.

Procedure Recommended PPE Rationale

Receiving/Unpacking Nitrile Gloves

Protects against potential

external contamination of the

package.

Weighing Powder

Lab Coat, Double Nitrile

Gloves, Safety Goggles, N95

Respirator

Prevents inhalation of fine

powder and protects skin and

eyes from contact.[4] Weighing

should be done in a chemical

fume hood or a ventilated

balance enclosure.

Preparing Solutions
Lab Coat, Nitrile Gloves,

Safety Goggles

Protects against splashes of

the compound dissolved in

solvent.

Administering to Cells/Animals
Lab Coat, Nitrile Gloves,

Safety Goggles

Standard laboratory practice to

prevent contamination and

exposure.

Waste Disposal
Lab Coat, Nitrile Gloves,

Safety Goggles

Protects against contact with

contaminated waste materials.

Disposal Plan
All waste materials contaminated with L-779450 must be treated as hazardous chemical waste.

[5] Adherence to institutional and local regulations for hazardous waste disposal is mandatory.
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Categorize Waste

Use Designated Containers

Waste Generated
(L-779450 Contaminated)

Solid Waste:
- Contaminated gloves, tubes, tips

- Excess solid compound

Liquid Waste:
- Unused stock solutions
- Contaminated media

Sharps Waste:
- Contaminated needles, syringes

Hazardous Solid
Waste Container

Hazardous Liquid
Waste Container

Sharps Container
(for chemical waste)

Arrange for Pickup by
Environmental Health & Safety

Click to download full resolution via product page

Caption: Disposal workflow for L-779450 waste.

Disposal Procedures:
Segregation: Do not mix L-779450 waste with general lab trash or non-hazardous waste

streams.

Solid Waste: Collect all contaminated solid materials, such as pipette tips, tubes, gloves, and

bench paper, in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing L-779450, including old stock solutions and

contaminated cell culture media, in a sealed and properly labeled hazardous liquid waste

container. Do not pour down the drain.[5]

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the full chemical

name ("L-779450"), and the primary solvent (e.g., "in DMSO").

Storage: Store waste containers in a designated, secondary containment area away from

general lab traffic until they are collected by your institution's Environmental Health and
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Safety (EHS) department.

By following these guidelines, researchers can handle L-779450 safely and effectively,

minimizing personal risk and ensuring compliance with safety regulations. Always refer to your

institution's specific protocols and EHS office for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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